
A Comprehensive Guide to the Isomers of
Octane (C8H18): IUPAC Nomenclature and

Synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670 Get Quote

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals, providing a comprehensive overview of the 18 structural isomers of

the alkane octane (C8H18). The document details the systematic International Union of Pure

and Applied Chemistry (IUPAC) names and common synonyms for each isomer, presented in a

clear and accessible format to aid in chemical identification and communication.

Structural isomers are molecules that share the same molecular formula but differ in the

arrangement and bonding of their atoms. In the case of C8H18, these variations in carbon

chain branching lead to 18 distinct compounds, each with unique physical and chemical

properties. Accurate and unambiguous naming of these isomers is critical in scientific research,

chemical synthesis, and pharmaceutical development to ensure clarity and reproducibility.

Logical Classification of C8H18 Isomers
The 18 structural isomers of octane can be systematically classified based on the length of

their principal carbon chain. This hierarchical classification provides a logical framework for

understanding the relationships between the different isomers. The following diagram,

generated using the DOT language, illustrates this classification, grouping the isomers as

derivatives of octane, heptane, hexane, pentane, and butane.
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Fig. 1: Hierarchical classification of C8H18 isomers.
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Data Summary: IUPAC Names and Synonyms
The following table provides a comprehensive list of the 18 structural isomers of C8H18, their

official IUPAC names, and their most common synonyms. This structured format allows for

easy comparison and reference.
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No. IUPAC Name Synonyms

1 n-Octane Octane, Normal octane

2 2-Methylheptane
Heptane, 2-methyl-, 1,5-

Dimethylhexane

3 3-Methylheptane
Heptane, 3-methyl-, 2-

Ethylhexane

4 4-Methylheptane Heptane, 4-methyl-

5 2,2-Dimethylhexane
Hexane, 2,2-dimethyl-, n-

Butyltrimethylmethane

6 2,3-Dimethylhexane Hexane, 2,3-dimethyl-

7 2,4-Dimethylhexane Hexane, 2,4-dimethyl-

8 2,5-Dimethylhexane Diisopropyl, Isohexane

9 3,3-Dimethylhexane Hexane, 3,3-dimethyl-

10 3,4-Dimethylhexane Hexane, 3,4-dimethyl-

11 3-Ethylhexane Hexane, 3-ethyl-

12 2,2,3-Trimethylpentane
Pentane, 2,2,3-trimethyl-,

Triptane

13 2,2,4-Trimethylpentane
Pentane, 2,2,4-trimethyl-,

Isooctane, Iso-octane

14 2,3,3-Trimethylpentane Pentane, 2,3,3-trimethyl-

15 2,3,4-Trimethylpentane Pentane, 2,3,4-trimethyl-

16 3-Ethyl-2-methylpentane
Pentane, 3-ethyl-2-methyl-, 2-

Methyl-3-ethylpentane

17 3-Ethyl-3-methylpentane Pentane, 3-ethyl-3-methyl-

18 2,2,3,3-Tetramethylbutane
Butane, 2,2,3,3-tetramethyl-,

Hexamethylethane
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Note: As this guide focuses on chemical nomenclature, sections on experimental protocols are

not applicable.

To cite this document: BenchChem. [A Comprehensive Guide to the Isomers of Octane
(C8H18): IUPAC Nomenclature and Synonyms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b092670#iupac-name-and-synonyms-for-
c8h18-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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